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Compound of Interest

Compound Name: SB 706504

Cat. No.: B10764223 Get Quote

Technical Support Center: SB 706504
This technical support center provides guidance for researchers, scientists, and drug

development professionals investigating the cytotoxic effects of SB 706504 in various cell lines.

Product Information
SB 706504 is a potent and selective inhibitor of p38 mitogen-activated protein kinase (MAPK).

[1][2][3] It has been primarily investigated for its anti-inflammatory properties, particularly in the

context of chronic obstructive pulmonary disease (COPD), where it has been shown to inhibit

the expression of inflammatory genes in macrophages.[1][2]

Important Note: As of the latest literature review, there is a notable lack of publicly available

data specifically detailing the cytotoxic effects of SB 706504, including IC50 values, in cancer

cell lines. The information provided below is based on the known mechanism of action of p38

MAPK inhibitors and the general roles of the p38 MAPK pathway in cell survival, apoptosis,

and cell cycle regulation.

Mechanism of Action: p38 MAPK Inhibition
SB 706504 exerts its effects by inhibiting the p38 MAPK signaling pathway. This pathway is a

key regulator of cellular responses to a variety of extracellular stimuli and stresses, playing a

significant role in inflammation, cell differentiation, cell growth, and cell death.
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p38 MAPK Signaling Pathway Inhibition by SB 706504
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General Workflow for MTT Assay

1. Seed cells in a 96-well plate and allow to attach overnight.

2. Treat cells with varying concentrations of SB 706504.

3. Incubate for desired time points (e.g., 24, 48, 72h).

4. Add MTT reagent to each well and incubate.

5. Add solubilization solution (e.g., DMSO) to dissolve formazan crystals.

6. Measure absorbance at the appropriate wavelength.
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General Workflow for Annexin V/PI Apoptosis Assay

1. Treat cells with SB 706504 for the desired time.

2. Harvest cells, including supernatant, and wash.

3. Resuspend cells in Annexin V binding buffer.

4. Add FITC-Annexin V and Propidium Iodide.

5. Incubate in the dark.

6. Analyze by flow cytometry within 1 hour.
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General Workflow for Cell Cycle Analysis

1. Treat cells with SB 706504.

2. Harvest cells and fix in cold ethanol.

3. Wash cells to remove ethanol.

4. Treat with RNase to remove RNA.

5. Stain with Propidium Iodide.

6. Analyze DNA content by flow cytometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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